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Compound of Interest

Compound Name: PD173955

Cat. No.: B1684432 Get Quote

This guide provides immediate and essential safety and logistical information for the proper

handling and disposal of PD173955 in a laboratory setting. The following procedural guidance

is designed to ensure the safety of researchers and compliance with standard laboratory

practices.

Chemical and Physical Properties
A summary of the key properties of PD173955 is provided below for easy reference.

Property Value Reference

CAS Number 260415-63-2 [1]

Molecular Formula C₂₁H₁₆Cl₂N₄OS [1]

Molecular Weight 443.35 g/mol [1]

IC₅₀ for Src 22 nM [2][3][4]

Solubility in DMSO 12 mg/mL (27.07 mM) [3]

Storage (Powder) -20°C for 3 years [3]

Storage (in Solvent) -80°C for 1 year [3]
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Before beginning any disposal procedures, it is crucial to handle PD173955 with appropriate

care.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment

when handling PD173955. This includes:

Chemical-resistant gloves

Safety goggles

A laboratory coat

Work Area: Conduct all handling and disposal preparations in a well-ventilated area, preferably

within a chemical fume hood to avoid inhalation of any dust or aerosols.[5]

Spill Management: In the event of a spill, cover the spillage with a suitable absorbent material.

[5] Using non-sparking tools, collect the material and place it in an appropriate, sealed

container for disposal.[5] Following the removal of the spilled material, decontaminate the spill

site.[5]

Step-by-Step Disposal Protocol
As specific disposal instructions for PD173955 are not readily available, the following general

procedure for the disposal of chemical waste from a research laboratory should be followed.

These steps are based on standard laboratory safety guidelines.

Segregation: Do not mix PD173955 waste with other types of waste. It should be segregated

as chemical waste.

Waste Container:

Solid Waste: Place solid PD173955 waste (e.g., contaminated consumables such as

pipette tips, tubes, and gloves) into a designated, leak-proof, and clearly labeled

hazardous waste container.[6][7]

Liquid Waste: Collect liquid waste containing PD173955 (e.g., unused solutions) in a

separate, sealed, and properly labeled hazardous waste container.[8][9] Ensure the

container is compatible with the solvent used (e.g., DMSO).
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Labeling: Clearly label the waste container with "Hazardous Waste," the name of the

chemical (PD173955), the concentration, the solvent, and the date of accumulation.

Storage: Store the sealed waste container in a designated, secure area away from

incompatible materials, awaiting pickup by a licensed waste management company.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health & Safety (EH&S) office or a certified hazardous waste disposal

contractor.[10] All waste must be disposed of in accordance with local, state, and federal

regulations.[10] Do not dispose of PD173955 down the drain or in the regular trash.[10]

Experimental Workflow for Handling and Disposal
The following diagram illustrates the standard workflow for handling and disposing of

PD173955 in a laboratory setting.
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Caption: Workflow for the safe handling and disposal of PD173955.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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